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Compound of Interest

Compound Name: 5-Chloro-2-fluorotoluene

Cat. No.: B1349765 Get Quote

Essential Safety and Handling Guide for 5-Chloro-2-
fluorotoluene
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the handling of 5-Chloro-2-fluorotoluene (CAS No. 452-66-4), including

personal protective equipment (PPE), operational protocols, and disposal plans.

Chemical Safety Overview

5-Chloro-2-fluorotoluene is a flammable liquid and vapor that can cause skin and eye

irritation, and may also lead to respiratory irritation[1][2]. Adherence to strict safety protocols is

crucial to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The following personal protective equipment is essential when handling 5-Chloro-2-
fluorotoluene to prevent direct contact and inhalation:

Eye and Face Protection: Chemical splash goggles are mandatory. For operations with a

higher risk of splashing, a face shield should be used in conjunction with goggles[3][4][5].

Standard safety glasses do not offer sufficient protection[5].
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Hand Protection: Chemical-resistant gloves are required. Always inspect gloves for integrity

before use and change them immediately if contaminated[6].

Skin and Body Protection: A lab coat or chemical-resistant apron is necessary. For larger

quantities or situations with a high risk of splashing, chemical-resistant coveralls should be

worn[3][4].

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize the inhalation of vapors[6]. If ventilation is inadequate, a

NIOSH-approved respirator with appropriate cartridges should be used[4][7].

Quantitative Safety Data
The following table summarizes key quantitative safety and physical property data for 5-
Chloro-2-fluorotoluene.

Property Value Source

CAS Number 452-66-4 [8][9]

Molecular Formula C₇H₆ClF [8][9]

Molecular Weight 144.57 g/mol [8][9]

Appearance
Colorless to almost colorless

clear liquid
[10]

Boiling Point 162.7 ± 20.0 °C at 760 mmHg [9]

Flash Point 52.5 ± 7.3 °C [9]

Density 1.2 ± 0.1 g/cm³ [9]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and regulatory compliance.

Handling and Storage Protocol
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Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Confirm that the work area, particularly the chemical fume hood, is clean and

operational.

Handling: Conduct all operations involving 5-Chloro-2-fluorotoluene within a certified

chemical fume hood to ensure adequate ventilation[6]. Use non-sparking tools and take

precautionary measures against static discharge[11]. Avoid contact with skin and eyes[6].

Storage: Store 5-Chloro-2-fluorotoluene in a tightly closed container in a dry, cool, and

well-ventilated area[6][11]. Keep it away from heat, sparks, and open flames[11].

Disposal Plan
Waste Collection: Collect waste 5-Chloro-2-fluorotoluene and any contaminated materials

in a designated, properly labeled, and sealed container.

Waste Segregation: Do not mix 5-Chloro-2-fluorotoluene waste with other waste

streams[11].

Container Disposal: Empty containers should be handled as if they still contain the

product[11].

Regulatory Compliance: All chemical waste must be disposed of in accordance with local,

state, and federal regulations. Contact your institution's Environmental Health and Safety

(EHS) department for specific guidance.

Emergency Procedures
In the event of an emergency, follow these established protocols.

Spill Response
Evacuate and Isolate: Immediately evacuate the affected area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain the substance.
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Cleanup: Carefully collect the absorbed material using non-sparking tools and place it in a

sealed container for disposal.

Decontaminate: Clean the spill area thoroughly.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water. Seek medical attention if irritation develops or persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visual Workflow and Emergency Plans
To further clarify the procedures, the following diagrams illustrate the standard handling

workflow and the emergency response plan for a spill.
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Safe Handling Workflow for 5-Chloro-2-fluorotoluene
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Caption: Standard operating procedure for handling 5-Chloro-2-fluorotoluene.
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Emergency Spill Response Plan

Initial Response

Containment

Cleanup & Disposal

Spill Occurs
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Decontaminate Spill Area
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Caption: Step-by-step emergency response plan for a 5-Chloro-2-fluorotoluene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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